Cas no 1267541-70-7 (5-(3-Bromophenyl)-4-methyl-1,3-thiazole)

• Product Name: 5-(3-Bromophenyl)-4-methyl-1,3-thiazole
• CAS No: 1267541-70-7
• MF: C₁₀H₈BrNS
• MW: 254.146220207214
• CID: 5251162
• Update Time: 2025-05-21

5-(3-Bromophenyl)-4-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-BROMOPHENYL)-4-METHYL-1,3-THIAZOLE
• Thiazole, 5-(3-bromophenyl)-4-methyl-
• 5-(3-Bromophenyl)-4-methyl-1,3-thiazole

• Inchi： 1S/C10H8BrNS/c1-7-10(13-6-12-7)8-3-2-4-9(11)5-8/h2-6H,1H3
• InChI Key： WYQQFFGNGRQNLH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C)N=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 5-(3-Bromophenyl)-4-methyl-1,3-thiazole

5-(3-Bromophenyl)-4-methyl-1,3-thiazole: A Comprehensive Overview

The compound CAS No. 1267541-70-7, also known as 5-(3-Bromophenyl)-4-methyl-1,3-thiazole, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered rings consisting of sulfur and nitrogen atoms. The presence of a bromine substituent at the 3-position of the phenyl group and a methyl group at the 4-position of the thiazole ring imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole in medicinal chemistry due to its ability to act as a scaffold for drug design. The thiazole ring is known for its stability and ability to participate in various hydrogen bonding interactions, making it an attractive structure for developing bioactive compounds. The bromine substituent further enhances the molecule's electronic versatility, allowing for fine-tuning of its properties to suit specific therapeutic applications.

One of the most promising areas of research involving CAS No. 1267541-70-7 is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

In terms of physical properties, CAS No. 1267541-70-7 has a melting point of approximately 220°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The structural uniqueness of 5-(3-Bromophenyl)-4-methyl-1,3-thiazole also lends itself well to use in materials science. Its aromaticity and heteroatom content make it a potential candidate for applications in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent research has explored its ability to form stable charge transfer complexes with other organic molecules, further expanding its potential uses.

In conclusion, CAS No. 1267541-70-7, or 5-(3-Bromophenyl)-4-methyl-1,3-thiazole, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in both academic research and industrial development.